Cas no 876890-28-7 (2-(Ethylthio)pyrimidine-5-carbaldehyde)

2-(Ethylthio)pyrimidine-5-carbaldehyde structure
876890-28-7 structure
Product Name:2-(Ethylthio)pyrimidine-5-carbaldehyde
CAS No:876890-28-7
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD07186316
CID:876386
PubChem ID:329775255
Update Time:2024-10-26

2-(Ethylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethylthio)pyrimidine-5-carbaldehyde
    • 2-(ethylsulfanyl)pyrimidine-5-carbaldehyde
    • 2-Ethylsulfanyl-pyrimidine-5-carbaldehyde
    • 2-ethylsulfanylpyrimidine-5-carbaldehyde
    • 2-(ethylthio)pyrimidine-5-carbaldehyde(SALTDATA: FREE)
    • 2-(Ethylthio)-5-pyrimidinecarboxaldehyde (ACI)
    • AS-47893
    • SB57380
    • 876890-28-7
    • F16713
    • MFCD07186316
    • DB-028027
    • 2-(Ethylthio)pyrimidine-5-carbaldehyde, AldrichCPR
    • SCHEMBL7996237
    • CS-0151407
    • 2-(Ethylthio)-5-pyrimidinecarbaldehyde
    • AKOS000283846
    • DTXSID90390280
    • MDL: MFCD07186316
    • Inchi: 1S/C7H8N2OS/c1-2-11-7-8-3-6(5-10)4-9-7/h3-5H,2H2,1H3
    • InChI Key: GFSPUASKPCHMEW-UHFFFAOYSA-N
    • SMILES: O=CC1C=NC(SCC)=NC=1

Computed Properties

  • Exact Mass: 168.03600
  • Monoisotopic Mass: 168.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Density: 1.23
  • Melting Point: Not available
  • Boiling Point: 309°C at 760 mmHg
  • Flash Point: 140.7°C
  • Refractive Index: 1.569
  • PSA: 68.15000
  • LogP: 1.40110
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Ethylthio)pyrimidine-5-carbaldehyde Security Information

2-(Ethylthio)pyrimidine-5-carbaldehyde Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Ethylthio)pyrimidine-5-carbaldehyde Pricemore >>

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